Cas no 195735-16-1 (2,6,16-Kauranetriol 2-O-beta-D-allopyranoside)

• Product Name: 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside
• CAS No: 195735-16-1
• MF: C₂₆H₄₄O₈
• MW: 484.622769355774
• CID: 836977
• PubChem ID: 91668402
• Update Time: 2025-10-24

2,6,16-Kauranetriol 2-O-beta-D-allopyranoside Chemical and Physical Properties

Names and Identifiers

• 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside
• 2,6,16-Kauranetriol 2-O-β-D-allopyranoside
• 2,6,16-KAURANETRIOL 2-OBETA-D-ALLOPYRANOSIDE
• [ "" ]
• 2,6,16-Kauranetriol 2-O-beta-D-allopyraside
• A-D-allopyranoside
• beta-D-Allopyranoside,(2beta,6beta)-6,16-dihydroxykauran-2-yl
• AKOS027250673
• 195735-16-1
• 2,6,16-Kauranetriol 2-O-
• (2R,3R,4R,5S,6R)-2-[[(1R,3R,4R,7R,9S,10R,13R,14R)-3,14-dihydroxy-5,5,9,14-tetramethyl-7-tetracyclo[11.2.1.01,10.04,9]hexadecanyl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol

• Inchi： 1S/C26H44O8/c1-23(2)8-14(33-22-20(31)19(30)18(29)16(11-27)34-22)9-24(3)17-6-5-13-7-26(17,12-25(13,4)32)10-15(28)21(23)24/h13-22,27-32H,5-12H2,1-4H3/t13-,14-,15-,16-,17+,18-,19-,20-,21-,22-,24+,25-,26-/m1/s1
• InChI Key： RGKNTHMUHXNDHJ-GMOWVNSKSA-N
• SMILES： O[C@]1(C)C[C@@]23C[C@H]([C@@H]4C(C)(C)C[C@H](C[C@@]4(C)[C@@H]2CC[C@@H]1C3)O[C@H]1[C@@H]([C@@H]([C@@H]([C@@H](CO)O1)O)O)O)O

Computed Properties

• Exact Mass: 484.30400
• Monoisotopic Mass: 484.30361836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 791
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 654.3±55.0 °C at 760 mmHg
• Flash Point: 349.5±31.5 °C
• PSA: 139.84000
• LogP: 0.93600
• Vapor Pressure: 0.0±4.5 mmHg at 25°C

2,6,16-Kauranetriol 2-O-beta-D-allopyranoside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Diterpene glycosides

Additional information on 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside

Recent Advances in the Study of 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside (CAS: 195735-16-1): A Comprehensive Research Brief

The compound 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside (CAS: 195735-16-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its biosynthesis, pharmacological activities, and potential clinical applications. The following sections provide a detailed overview of recent studies, highlighting key discoveries and their implications for future research and drug development.

Recent studies have elucidated the biosynthetic pathways of 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside, revealing its origin in select plant species, particularly within the genus Isodon. Advanced chromatographic and spectroscopic techniques, including HPLC-MS and NMR, have been employed to characterize its molecular structure and confirm its purity. These methodological advancements have facilitated a deeper understanding of the compound's stability and reactivity, which are critical for its potential use in pharmaceutical formulations.

Pharmacological investigations have demonstrated that 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside exhibits notable anti-inflammatory and anti-tumor properties. In vitro and in vivo studies have shown that the compound can modulate key signaling pathways, such as NF-κB and MAPK, thereby reducing inflammatory responses and inhibiting the proliferation of certain cancer cell lines. These findings suggest its potential as a lead compound for developing novel therapeutics targeting chronic inflammatory diseases and oncology.

Despite these promising results, challenges remain in optimizing the bioavailability and pharmacokinetic profile of 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside. Recent research has explored various formulation strategies, including nano-encapsulation and prodrug approaches, to enhance its solubility and systemic delivery. Preliminary data from these studies indicate improved efficacy and reduced toxicity, paving the way for future preclinical and clinical trials.

In conclusion, 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside represents a compelling area of research with significant therapeutic potential. Continued efforts to elucidate its mechanisms of action, optimize its delivery, and validate its safety and efficacy in clinical settings will be essential for translating these discoveries into tangible medical advancements. This brief underscores the importance of interdisciplinary collaboration in advancing the study of this promising compound.